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Compound of Interest

Compound Name: Myristic anhydride

Cat. No.: B554908 Get Quote

Audience: Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for myristic anhydride
(CAS 626-29-9), also known as tetradecanoic anhydride. Adherence to these protocols is

critical for minimizing risk and ensuring a safe laboratory environment.

Hazard Identification and Classification
Myristic anhydride is classified as a corrosive substance that poses significant health risks

upon exposure. The primary danger is its ability to cause severe skin burns and serious eye

damage.[1][2]

1.1 GHS Hazard Classification

The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals

categorizes myristic anhydride as follows:

Hazard Class Hazard Category Hazard Statement GHS Code

Skin

Corrosion/Irritation
Category 1B

Causes severe skin

burns and eye

damage

H314

Serious Eye Damage Category 1
Causes serious eye

damage
H318
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1.2 Precautionary Statements

The following precautionary statements are mandated for the handling of myristic
anhydride[1][2]:
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Type Code Statement

Prevention P260

Do not breathe

dust/fume/gas/mist/vapours/sp

ray.

P264
Wash skin thoroughly after

handling.

P280

Wear protective

gloves/protective clothing/eye

protection/face protection.

Response P301+P330+P331

IF SWALLOWED: Rinse

mouth. Do NOT induce

vomiting.

P303+P361+P353

IF ON SKIN (or hair): Take off

immediately all contaminated

clothing. Rinse skin with water

or shower.

P304+P340

IF INHALED: Remove person

to fresh air and keep

comfortable for breathing.

P305+P351+P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

P310
Immediately call a POISON

CENTER or doctor/physician.

Storage P405 Store locked up.

Disposal P501

Dispose of contents/container

to an approved waste disposal

plant.
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Physical, Chemical, and Toxicological Properties
Understanding the properties of myristic anhydride is essential for its safe handling.

2.1 Physical and Chemical Properties

Property Value

CAS Number 626-29-9[2]

EC Number 210-941-0[2][3]

Molecular Formula C₂₈H₅₄O₃[2]

Molecular Weight 438.73 g/mol [3]

Appearance White to almost white solid or powder[4]

Melting Point 53-55 °C[3]

Solubility
Insoluble in water. Soluble in organic solvents

like toluene and benzene.[4][5]

2.2 Toxicological Data

Quantitative toxicity data for myristic anhydride is not readily available in standard

toxicological databases.

Test Route Species Value

LD50 Oral Not available No data available

LD50 Dermal Not available No data available

LC50 Inhalation Not available No data available

Note: The absence of data does not imply the substance is non-toxic. It should be handled with

the utmost care, assuming high toxicity.
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Experimental Protocols: Safety and Emergency
Procedures
The following protocols detail the required procedures for handling myristic anhydride to

minimize exposure and respond effectively to emergencies.

3.1 Protocol for Safe Handling and Storage

Engineering Controls: Always handle myristic anhydride in a well-ventilated area,

preferably within a certified chemical fume hood.[1] Ensure that an eyewash station and

safety shower are readily accessible.

Personal Protective Equipment (PPE): Wear the appropriate PPE at all times. See the

Hierarchy of Controls diagram and Section 4 for specifics.

Hygiene Practices: Wash hands thoroughly with soap and water after handling.[1] Do not

eat, drink, or smoke in the laboratory.

Handling: Avoid all personal contact, including inhalation of dust.[6] Avoid formation of dust

and aerosols.[1]

Storage: Store in a cool, dry, and well-ventilated place.[1] Keep the container tightly closed

and store locked up.[1] The substance is moisture-sensitive and should be stored under an

inert gas.[4]

3.2 First-Aid Measures Protocol

Immediate medical attention is required for all routes of exposure.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding

eyelids open.[1] Remove contact lenses if present and easy to do.[1] Continue rinsing and

seek immediate medical attention from an ophthalmologist.

Skin Contact: Immediately take off all contaminated clothing.[1] Rinse the affected skin area

with large amounts of water and soap.[1] Seek immediate medical attention.
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Inhalation: Move the victim to fresh air and keep them in a position comfortable for breathing.

[1] If the victim is not breathing, provide artificial respiration. Seek immediate medical

attention.[1]

Ingestion: Rinse mouth thoroughly with water.[1] Do NOT induce vomiting.[1] Never give

anything by mouth to an unconscious person.[1] Seek immediate medical attention.

3.3 Accidental Release (Spill) Protocol

Evacuation: Evacuate all non-essential personnel from the spill area.

Ventilation: Ensure the area is well-ventilated, using the fume hood if the spill is contained

within it.

Personal Protection: Before cleanup, don the required PPE, including respiratory protection

(e.g., N95 respirator), chemical-resistant gloves, safety goggles, and protective clothing.[3]

Containment & Cleanup:

Avoid generating dust.[1]

Carefully sweep or shovel the spilled solid material into a suitable, labeled, and closed

container for disposal.[1]

Do not let the product enter drains or waterways.[1]

Decontamination: Clean the spill area thoroughly with an appropriate solvent and then wash

with soap and water.

Disposal: Dispose of the contaminated material and cleaning supplies as hazardous waste in

accordance with local, state, and federal regulations.

Visualizations: Workflows and Logical Relationships
The following diagrams illustrate key safety workflows for handling myristic anhydride.
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Myristic Anhydride Spill Response Workflow

Spill Detected

Evacuate Area

IMMEDIATE ACTION

Don Full PPE
(Gloves, Goggles, Respirator, Lab Coat)

Before Re-entry

Contain Spill
(Prevent Spread & Entry into Drains)

Clean Up Spill
(Sweep solid into container)

Decontaminate Area

Dispose of Waste
(As Hazardous Material)

Report Incident

Click to download full resolution via product page

Caption: Workflow for a myristic anhydride spill.
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Hierarchy of Controls for Myristic Anhydride Exposure

Elimination / Substitution
(Most Effective)

Engineering Controls
(e.g., Fume Hood, Ventilation)

Decrease Effectiveness

Administrative Controls
(e.g., SOPs, Training)

Personal Protective Equipment (PPE)
(e.g., Gloves, Goggles, Respirator)

(Least Effective)

Click to download full resolution via product page

Caption: Hierarchy of controls for safe handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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